Cas no 2138052-99-8 (2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 2138052-99-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6203856
• PubChem ID: 165499826
• Update Time: 2025-11-06

2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid
• 2138052-99-8
• 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-carboxylic acid
• EN300-1197455

• Inchi： 1S/C13H14N2O2/c1-2-8-4-3-7-15-11(13(16)17)10(9-5-6-9)14-12(8)15/h3-4,7,9H,2,5-6H2,1H3,(H,16,17)
• InChI Key： JGAYNLGKJFNPSA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CC2)N=C2C(=CC=CN12)CC)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-carboxylic acid

Introduction to 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid (CAS No. 2138052-99-8)

2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138052-99-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both cyclopropyl and ethyl substituents in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The imidazo[1,2-apyridine core of this molecule is a privileged scaffold in medicinal chemistry, frequently employed in the design of bioactive agents targeting various disease pathways. The carboxylic acid functionality at the 3-position not only enhances the solubility of the compound but also provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles. This structural versatility has positioned 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid as a valuable building block in synthetic chemistry and pharmacophore optimization.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel heterocyclic compounds with therapeutic potential. In particular, imidazopyridines have been extensively studied for their ability to modulate enzyme inhibition and receptor binding. The cyclopropyl group in 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid contributes to steric hindrance, which can influence binding affinity and selectivity, while the ethyl substituent at the 8-position may enhance metabolic stability. These features make the compound an attractive candidate for further investigation.

One of the most compelling aspects of 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against several key biological targets, including kinases and transcription factors implicated in cancer progression. Preclinical studies have demonstrated that derivatives of imidazopyridines can disrupt signaling pathways critical for tumor growth and metastasis. The carboxylic acid moiety further allows for prodrug strategies or conjugation with targeting moieties, expanding its therapeutic utility.

The synthesis of 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the imidazopyridine ring system typically employs cyclization reactions between appropriate precursors under controlled conditions. The introduction of the cyclopropyl and ethyl groups requires careful selection of reagents and catalysts to ensure high regioselectivity and yield. Advances in transition-metal catalysis have particularly enhanced the efficiency of these synthetic steps, making it feasible to produce complex heterocycles like this one on a scalable basis.

In addition to its pharmacological relevance, 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid serves as a model compound for studying structure-function relationships within the imidazopyridine class. By systematically varying substituents at different positions of the core scaffold, researchers can elucidate how structural changes impact biological activity. This approach has been instrumental in developing lead compounds for clinical trials and commercial drugs. The carboxylic acid group at the 3-position is particularly amenable to derivatization, allowing for exploration of diverse chemical space without compromising core pharmacophoric integrity.

The growing interest in imidazopyridines is also driven by their favorable pharmacokinetic properties. Many derivatives exhibit good oral bioavailability and metabolic stability, making them suitable for therapeutic use. The cyclopropyl group enhances lipophilicity while minimizing toxicity, whereas the ethyl substituent improves solubility without sacrificing affinity for biological targets. These attributes are critical for optimizing drug candidates throughout their development pipeline.

From a computational perspective, virtual screening techniques have been employed to identify potential binding interactions between 2-cyclopropyl-8-ethylimidazo[1,2-apyridine-3-carboxylic acid and target proteins. Molecular docking studies suggest that this compound can effectively bind to active sites on kinases and other enzymes relevant to inflammatory diseases and neurodegeneration. These predictions have guided experimental efforts toward synthesizing more potent analogs with improved pharmacological profiles.

The role of carboxylic acids in medicinal chemistry extends beyond simple functionalization; they often serve as anchors for protein-protein interactions or as sites for prodrug activation. In the case of 2-cyclopropyl-8-ethylimidazo[1,2-pyridinecarboxylic acid, this moiety could be exploited to enhance delivery or targeted release within biological systems. Such strategies are particularly relevant in oncology and immunotherapy, where precise control over drug distribution is essential for maximizing efficacy while minimizing side effects.

Ethical considerations are paramount when evaluating new drug candidates like 2-cyclopropyl-octylethylimidazopyridinecarboxylic acid (the full name). Preclinical safety assessments must be conducted rigorously to ensure that potential toxicities are identified early in development. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated these processes through shared resources and standardized protocols.

The future direction of research on imidazopyridines will likely focus on expanding their therapeutic applications through innovative chemical synthesis and interdisciplinary collaboration. By integrating insights from synthetic organic chemistry with computational biology and clinical pharmacology, scientists can unlock new possibilities for treating complex diseases such as cancer and autoimmune disorders.